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Compound of Interest

Compound Name:
S-Isopropylisothiourea

hydrobromide

Cat. No.: B1662935 Get Quote

S-Isopropylisothiourea hydrobromide is a chemical compound recognized for its potent

inhibitory effects on nitric oxide synthases (NOS). This technical guide provides a

comprehensive overview of its chemical characteristics, biological activity, and relevant

experimental methodologies, tailored for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
S-Isopropylisothiourea hydrobromide is a white crystalline solid.[1][2] A summary of its key

chemical and physical properties is presented below.
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Property Value References

Synonyms

S-isopropyl ITU, IPTU, 5-

ISOPROPYLTHIURONIUM

BROMIDE

[1][3][4]

Molecular Formula
C₄H₁₀N₂S • HBr or

C₄H₁₁BrN₂S
[1][3]

Molecular Weight 199.11 g/mol [1][3][5][6]

CAS Number 4269-97-0 [1][2][3][5][6][7][8]

Melting Point 82-86°C [1][7]

Appearance White crystalline powder [1][2]

Purity ≥98% [3][5][6][7]

Solubility

DMF: >50 mg/ml, DMSO: >20

mg/ml, Ethanol: >100 mg/ml,

PBS (pH 7.2): >30 mg/ml

[3]

Storage -20°C [3][6]

Stability ≥ 1 year at -20°C [3][6]

SMILES N/C(SC(C)C)=N/[H].Br [3]

InChI

InChI=1S/C4H10N2S.BrH/c1-

3(2)7-4(5)6;/h3H,1-2H3,

(H3,5,6);1H

[3][6]

InChI Key
SLGVZEOMLCTKRK-

UHFFFAOYSA-N
[1][3][6]

Biological Activity: Inhibition of Nitric Oxide
Synthases
S-Isopropylisothiourea hydrobromide is a potent inhibitor of nitric oxide synthase (NOS)

isoforms in vitro.[2][3][5] However, its efficacy in vivo may be limited due to poor cellular

penetration.[3][5] The inhibitory constants (Ki) for human NOS isoforms are detailed below.
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Target Enzyme Kᵢ (nM) Reference

Inducible NOS (iNOS) 9.8 [3]

Endothelial NOS (eNOS) 22 [3]

Neuronal NOS (nNOS) 37 [3]

Experimental Protocols
1. General Synthesis of S-Alkylisothiourea Hydrobromides

While a specific detailed protocol for S-Isopropylisothiourea hydrobromide is not provided in

the search results, a general synthetic route can be inferred from common organic chemistry

principles and the identified precursors, 2-bromopropane and cyanamide.[7]

Reaction: The synthesis typically involves the reaction of a thiol, in this case, 2-propanethiol,

with cyanamide in the presence of a hydrohalic acid (HBr). An alternative is the S-alkylation

of thiourea with an alkyl halide, such as 2-bromopropane.

Step 1: Reaction Setup: Thiourea is dissolved in a suitable solvent, such as ethanol or

isopropanol.

Step 2: Alkylation: 2-Bromopropane is added to the solution, and the mixture is refluxed for

several hours.

Step 3: Crystallization and Purification: Upon cooling, the S-Isopropylisothiourea
hydrobromide product crystallizes out of the solution. The crude product can be collected

by filtration and purified by recrystallization from a suitable solvent like ethanol or isopropanol

to achieve high purity.[9]

2. Purity Analysis by High-Performance Liquid Chromatography (HPLC)

The purity of S-Isopropylisothiourea hydrobromide is typically determined to be ≥98%.[3][5]

[6][7] A general HPLC method for purity assessment is as follows:

Instrumentation: A standard HPLC system equipped with a UV detector.
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Column: A C18 reverse-phase column is commonly used.

Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and

an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a wavelength determined by the chromophore of the molecule.

Procedure: A standard solution of S-Isopropylisothiourea hydrobromide of known

concentration is prepared and injected into the HPLC system to determine its retention time.

The sample to be analyzed is then injected, and the peak area of the compound is compared

to the total peak area of all components in the chromatogram to calculate the purity.

Visualizations
Below are diagrams illustrating the biological context and experimental workflow related to S-
Isopropylisothiourea hydrobromide.
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Nitric Oxide signaling pathway and the inhibitory action of S-Isopropylisothiourea
hydrobromide.
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General experimental workflow for evaluating NOS inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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